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Chemical Profile of 2-Thienyllithium

The table below summarizes key information about 2-thienyllithium for your research.

Property Description

CAS Number 2786-07-4 [1]

Molecular Formula C₄H₃LiS [1]

Molecular Weight 90.07 g/mol [1]

Typical Commercial Form 1.0 M solution in THF/hexanes [1]

Density 0.829 g/mL at 25 °C [1]

Flash Point -22 °F (-30 °C) [1]

Safety and Handling: This compound is highly hazardous [1]. Its hazard statements include:

H225: Highly flammable liquid and vapor.
H314: Causes severe skin burns and eye damage.
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Safety Precautions: Must be handled under an inert atmosphere (e.g., nitrogen or argon) using

standard techniques for air-sensitive organolithium reagents [2].

Detailed Protocol: Preparation of 2-Thienyllithium

The following peer-reviewed procedure from Organic Syntheses describes the lithiation of thiophene using

n-butyllithium [2]. The reaction is part of a synthesis for 2-thiophenethiol, but the step to generate 2-

thienyllithium is clearly defined.

Reaction Workflow: Preparation of 2-Thienyllithium

Setup: 3L 3-neck flask with stirrer,
dropping funnel, N2 atmosphere

Charge with THF (500ml) and
thiophene (0.67 mol)

Cool mixture to -40°C
(Acetone-dry ice bath)

Add n-BuLi in pentane
(0.662 mol) over 5 min

Maintain -30°C to -20°C
for 1 hour

Product: 2-Thienyllithium
in solution, ready for next step
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Key Procedure Details [2]:

Apparatus: A 3-liter three-necked flask is fitted with a mechanical stirrer, a 600-ml dropping funnel,
and a nitrogen inlet. The entire system must be maintained under a dry nitrogen atmosphere.

Reaction: The flask is charged with 500 ml of dry tetrahydrofuran (THF) that has been distilled from
lithium aluminum hydride, and 0.67 moles of thiophene. The mixture is stirred and cooled to -40°C.

Then, 0.662 moles of 1.35 M n-butyllithium in pentane is added via the dropping funnel over a 5-
minute period.

Maintenance: The temperature of the reaction mixture is held between -30°C and -20°C for 1 hour to
complete the formation of 2-thienyllithium.

Application in Synthesis: Thienyl Phosphonate
Example

While a direct synthesis of "thienyl phosphanes" (which typically refer to phosphines, R₃P) was not found, a

highly relevant synthesis of a thienyl phosphonate was located. Phosphonates are phosphorus-containing

compounds with widespread applications in medicinal and materials chemistry.

The following diagram illustrates the multi-step synthesis of a chiral thienyl phosphonate, which was

resolved using a biocatalyst [3].

Synthesis Workflow: Thienyl Phosphonate Example
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Imine prepared from
2-thiophenecarboxaldehyde

Nucleophilic Addition
(Reaction conditions)

Diethyl H-phosphonate

1-Amino-1-(2-thienyl)methylphosphonic
diethyl ester (Racemic)

Acidic Hydrolysis

1-Amino-1-(2-thienyl)methyl-
phosphonic acid (Racemic)

Biocatalytic Resolution
using Rhodotorula mucilaginosa

(S)-1-Amino-1-(2-thienyl)methyl-
phosphonic acid (Pure Enantiomer)
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Summary of the Synthetic Route [3]:

Synthesis of Racemate: The racemic 1-amino-1-(2-thienyl)methylphosphonic acid was synthesized
via a three-step sequence:

Preparation of an imine from 2-thiophenecarboxaldehyde.
Nucleophilic addition of diethyl H-phosphonate to the imine.

Acidic hydrolysis of the resulting amino phosphonate diethyl ester.
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Biocatalytic Resolution: The racemic phosphonate was then subjected to a biotransformation using

the yeast Rhodotorula mucilaginosa. This process selectively consumed one enantiomer, yielding the
pure (S)-enantiomer with a conversion degree of 50% in 24 hours on a laboratory scale. Scaling up

using an immobilized biocatalyst in a flow reactor reduced the reaction time to just 4 hours.

Key Information for Researchers

Commercial Sourcing: 2-Thienyllithium is readily available from major chemical suppliers (e.g.,

Sigma-Aldrich, TRC) as a standard solution, which is often more convenient and safer than preparing
it from scratch [1].

Reactivity Profile: The 2-thienyl group is known to be more efficient than a phenyl group at
delocalizing a positive charge, which can influence the reactivity and stability of molecules that

incorporate it [4].
Handling Note: The commercial solution is highly flammable and pyrophoric. Always consult the

Safety Data Sheet (SDS) and handle it in a certified fume hood with appropriate personal protective
equipment (PPE) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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